[1,4'-Bipiperidin]-4-ol

• IUPAC Name: 1-piperidin-4-ylpiperidin-4-ol
• InChI: InChI=1S/C10H20N2O/c13-10-3-7-12(8-4-10)9-1-5-11-6-2-9/h9-11,13H,1-8H2
• InChI Key: LPCZFCQMWDLPAV-UHFFFAOYSA-N
• Canonical SMILES: C1CNCCC1N2CCC(CC2)O
• Molecular Formula: C10H20N2O
• DSSTOX Substance ID: DTXSID50622155
• Molecular Weight: 184.28 g/mol
• CAS RN: 550370-19-9

Description

1,4'-Bipiperidin-4-ol, also known as 1,4-dioxane-2-ol, is a cyclic ether which is found in many different forms. It is an important organic compound that has a wide range of applications in the fields of chemistry, medicine, and pharmaceuticals. It is used as a solvent, as a stabilizer for pharmaceuticals, and as a component of several drugs. 1,4'-Bipiperidin-4-ol has also been studied for its potential use in the synthesis of various organic compounds.

Scientific Research Applications

Tyrosinase Inhibition and Molecular Dynamics

[1,4'-Bipiperidin]-4-ol derivatives have demonstrated significant efficacy as tyrosinase inhibitors. Research involving the synthesis of variably N-substituted biperidines and their subsequent evaluation for tyrosinase inhibition revealed that specific substitutions on the bipiperidine nucleus can lead to potent inhibition, highlighting their potential in the development of new therapeutic agents targeting disorders related to melanin synthesis. Molecular dynamics simulations have further provided insights into the structure-activity relationships of these compounds (Khan et al., 2005).

Catalysis in Organic Synthesis

In the realm of organic synthesis, this compound derivatives have been utilized as ligands in catalytic systems. Notably, their application in iron-catalyzed olefin epoxidation with hydrogen peroxide has been documented. This innovative approach utilizes a new aminopyridine ligand derived from bipiperidine, demonstrating selective catalysis under limiting substrate conditions and highlighting the compound's versatility in enhancing reaction efficiencies (Mikhalyova et al., 2012).

Enhancing Antiproliferative Activities

In cancer research, conjugates of this compound have been investigated for their role in improving the solubility and antiproliferative activities of DNA-intercalating polyketide glycosides. By employing 1,4'-bipiperidine-1'-carbamate residues as sugar surrogates in compounds like daunorubicin and chartreusin, researchers have developed water-soluble derivatives and prodrugs with significantly enhanced antiproliferative effects, offering new avenues for cancer therapy development (Ueberschaar et al., 2016).

Molecular Recognition and Synthesis

The structural versatility of this compound allows for its application in molecular recognition and synthesis, facilitating the differentiation of isomeric compounds and supporting the synthesis of complex molecular architectures. This utility is exemplified in studies focusing on the recognition of pseudodistamine precursors and the synthesis of CCR3 antagonists, which underscore the compound's potential in drug discovery and development processes (Mazur et al., 2017; Ting et al., 2005).

Mechanism of Action

Target of Action

The primary target of 1,4’-Bipiperidin-4-ol is the chemokine receptor CCR5 . This receptor belongs to the seven transmembrane G-protein coupled receptor family and has been identified as the essential coreceptor in the process of HIV-1 entry .

Mode of Action

1,4’-Bipiperidin-4-ol interacts with its target, the CCR5 receptor, by anchoring to the receptor via a strong salt-bridge interaction . This interaction is facilitated by the presence of a basic nitrogen atom in the compound . The compound also contains two or more lipophilic groups, which is a common feature of most CCR5 antagonists .

Biochemical Pathways

The interaction of 1,4’-Bipiperidin-4-ol with the CCR5 receptor affects the pathway of HIV-1 entry into cells . By blocking the CCR5 receptor, the compound prevents macrophage-tropic (R5) HIV-1 strains from infecting cells that express CCR5 .

Result of Action

The blockade of the CCR5 receptor by 1,4’-Bipiperidin-4-ol results in the prevention of HIV-1 infections . , making 1,4’-Bipiperidin-4-ol a potential treatment for HIV-1.

Synthesis routes and methods

Procedure details

4-Oxo-piperidine-1-carboxylic acid tert-butyl ester (20 g) and 4-hydroxypiperidine (6.7 g) were stirred together in dichloroethane (200 ml) with acetic acid (4 ml) at RT for 30 minutes. Sodium triacetoxyborohydride (23 g) was then added and the mixture stirred at RT overnight. The mixture was evaporated to dryness and the residue taken into water, extracted with diethyl ether (3×200 ml), the aqueous was basified to pH 9–10 and extracted with dichloromethane (3×200 ml). The dichloromethane extracts were combined, dried (MgSO4) and evaporated to leave an oil (19 g; same compound as Example 9 step 1). The oil was dissolved in methanol (300 ml) and treated with concentrated hydrochloric acid (5 ml). The mixture was stirred overnight and then evaporated to dryness to leave the title compound as the hydrochloride salt (15 g).